N-(4-chlorophenyl)-N-(1-phenethylpiperidin-4-yl)furan-3-carboxamide

• CAS RN: 2749618-77-5
• Molecular Formula: C24H25ClN2O2
• Molecular Weight: 408.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]furan-3-carboxamide
• InChI: InChI=1S/C24H25ClN2O2/c25-21-6-8-22(9-7-21)27(24(28)20-13-17-29-18-20)23-11-15-26(16-12-23)14-10-19-4-2-1-3-5-19/h1-9,13,17-18,23H,10-12,14-16H2
• InChI Key: YMMQGNSZCFXVKM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N(C2=CC=C(C=C2)Cl)C(=O)C3=COC=C3)CCC4=CC=CC=C4

Description

Para-chloro Furanyl fentanyl 3-furancarboxamide: is a synthetic opioid that is structurally similar to known opioids. It is an analytical reference standard and is regulated as a Schedule I compound in the United States . This compound is intended for research and forensic applications and is not for human or veterinary use .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of para-chloro Furanyl fentanyl 3-furancarboxamide involves the reaction of 4-chlorophenyl with 1-(2-phenylethyl)-4-piperidinyl and 3-furancarboxamide . The reaction conditions typically involve the use of solvents such as DMF (dimethylformamide) and DMSO (dimethyl sulfoxide) to dissolve the reactants .

Industrial Production Methods: the synthesis in a controlled laboratory environment involves strict adherence to safety protocols and regulatory guidelines .

Chemical Reactions Analysis

Types of Reactions: Para-chloro Furanyl fentanyl 3-furancarboxamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions .

Scientific Research Applications

Para-chloro Furanyl fentanyl 3-furancarboxamide is primarily used in scientific research for its structural similarity to known opioids. Its applications include:

Chemistry: Used as an analytical reference standard in mass spectrometry and other analytical techniques.

Biology: Studied for its interactions with biological systems, particularly its binding affinity to opioid receptors.

Medicine: Investigated for its potential therapeutic effects and side effects, although it is not approved for medical use.

Industry: Utilized in forensic chemistry and toxicology for the identification and analysis of opioid compounds.

Mechanism of Action

The mechanism of action of para-chloro Furanyl fentanyl 3-furancarboxamide involves its binding to opioid receptors in the central nervous system. This binding results in the inhibition of neurotransmitter release, leading to analgesic and sedative effects . The molecular targets include the mu-opioid receptor, which is responsible for the compound’s potent analgesic effects .

Comparison with Similar Compounds

Para-chloro Furanyl fentanyl 3-furancarboxamide is similar to other fentanyl analogs, such as:

Furanylfentanyl: An opioid analgesic that is an analog of fentanyl and has been sold as a designer drug.

Para-fluoro Furanyl fentanyl 3-furancarboxamide: Another fentanyl analog with similar structural properties.

Furanyl fentanyl 3-furancarboxamide isomer: An isomer of furanyl fentanyl with similar opioid properties.

Uniqueness: Para-chloro Furanyl fentanyl 3-furancarboxamide is unique due to the presence of the para-chloro group, which may influence its binding affinity and potency compared to other fentanyl analogs .